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Compound of Interest

Compound Name: Oxolinic Acid

Cat. No.: B1678063 Get Quote

For researchers, scientists, and drug development professionals, understanding the fitness

cost associated with antibiotic resistance is paramount in predicting the emergence and

dissemination of resistant pathogens. This guide provides a comparative analysis of the fitness

cost of oxolinic acid resistance in various bacterial species, supported by experimental data

and detailed methodologies.

Oxolinic acid, a first-generation quinolone antibiotic, inhibits bacterial DNA gyrase, an

essential enzyme for DNA replication. Resistance to oxolinic acid and other quinolones

typically arises from mutations in the gyrA gene, which encodes a subunit of DNA gyrase. While

conferring a survival advantage in the presence of the antibiotic, these mutations often impose

a physiological burden on the bacterium, resulting in a "fitness cost." This cost can manifest as

reduced growth rate, decreased virulence, or diminished competitiveness in antibiotic-free

environments.

Comparative Analysis of Fitness Costs
The fitness cost of oxolinic acid resistance is not uniform across all bacterial species or even

among different resistance mutations within the same species. The following tables summarize

quantitative data from studies on Erwinia amylovora, the causative agent of fire blight in apples

and pears, and Burkholderia glumae, a rice pathogen. Data on the closely related

fluoroquinolone resistance in Salmonella enterica serovar Typhimurium is also included for a

broader comparative context.
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Table 1: Fitness Cost of Oxolinic Acid Resistance in
Erwinia amylovora

Bacterial
Strain &
gyrA
Mutation

MIC of
Oxolinic
Acid
(µg/mL)

Growth
Rate
(OD600 at
28h)

Relative
Fitness (vs.
Wild-Type)

Virulence
(lesion
diameter in
mm on
immature
apples)

Reference

Wild-Type

(TS3128)
< 5 1.02 1.00 11.2 [1]

OX40 (G81C) > 50 0.74 Reduced 7.8 [1]

OX52 (G81C) > 50 0.68 Reduced 7.5 [1]

OX20 (S83R) > 50 0.54 Reduced 6.5 [1]

OX15 (S83R) > 50 0.62 Reduced 7.1 [1]

Table 2: Fitness Cost of Oxolinic Acid Resistance in
Burkholderia glumae
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Bacterial
Strain & gyrA
Mutation

MIC of
Oxolinic Acid
(µg/mL)

In Vitro Growth
In Planta
Growth (in rice
spikelets)

Reference

Wild-Type (Pg-

10)
- Normal Normal [2]

Recombinant

(Asp82Gly)
Resistant

Significantly

Delayed

Significantly

Reduced
[2]

Recombinant

(Ser83Arg)
Resistant

Not Significantly

Different
Reduced [2]

Other

Recombinants

(Gly81Cys,

Gly81Asp,

Asp87Gly,

Asp87Asn)

Resistant
Not Significantly

Different

Significantly

Reduced
[2]

Table 3: Fitness Cost of Fluoroquinolone Resistance in
Salmonella enterica serovar Typhimurium

Resistance Level &
Mechanism

Generation Time
(relative to parent)

In Vivo
Colonization
(chickens)

Reference

Intermediate

Resistance (MIC = 2

µg/mL)

Normal in liquid

culture, growth

defects on solid media

Able to colonize [3]

High Resistance (MIC

= 8-16 µg/mL)
1.4 to 2-fold longer Unable to colonize [3]

Molecular Basis of Fitness Cost
The fitness cost associated with gyrA mutations is primarily attributed to alterations in DNA

topology. The mutated DNA gyrase can lead to changes in DNA supercoiling, which in turn
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globally affects gene expression. This can lead to dysregulation of various cellular processes,

including metabolism, stress responses, and the expression of virulence factors.

Molecular Cascade of Fitness Cost

Phenotypic Consequences

gyrA Mutation Altered DNA Gyraseleads to Changes in DNA Supercoilingcauses Global Gene Expression Changesresults in

Reduced Growth Rate

Decreased Virulence

Altered Stress Response

Competition Assay Workflow

Prepare separate overnight cultures
(Resistant & Susceptible strains)

Mix strains 1:1 in fresh medium

Plate serial dilutions on selective agar
(Time = 0)

Incubate co-culture

Calculate Relative Fitness (W)

Plate serial dilutions on selective agar
(Time = final)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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